N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-4-methoxy-N-(2-phenylethyl)benzenesulfonamide

• IUPAC Name: N-[(2-ethylpyrazol-3-yl)methyl]-4-methoxy-N-(2-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C21H25N3O3S/c1-3-24-19(13-15-22-24)17-23(16-14-18-7-5-4-6-8-18)28(25,26)21-11-9-20(27-2)10-12-21/h4-13,15H,3,14,16-17H2,1-2H3
• InChI Key: SUAZTIIEAPSWKS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CN(CCC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H25N3O3S
• DSSTOX Substance ID: DTXSID901133281
• Molecular Weight: 399.5 g/mol
• CAS RN: 1006356-16-6

Description

Synthesis Analysis

The synthesis of related sulfonamide compounds involves multi-step chemical processes, combining different organic synthesis techniques. For instance, Schiff bases of similar structures are synthesized from hydrazinylbenzenesulfonamide and various aldehydes or ketones, indicating a possible route for the target compound through condensation reactions and subsequent functional group transformations (Vishwakarma & Maurya, 2023).

Molecular Structure Analysis

Crystallographic studies reveal significant information about the molecular conformation of sulfonamide compounds. For example, differences in the solid-state conformations of related molecules provide insights into their structural flexibility and potential intermolecular interactions, which could affect their biological activities (Borges et al., 2014).

Scientific Research Applications

Anti-inflammatory and Analgesic Activities

Research on celecoxib derivatives, including compounds structurally similar to "N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-4-methoxy-N-(2-phenylethyl)benzenesulfonamide," has demonstrated potential anti-inflammatory and analgesic activities. These compounds have been evaluated for their ability to mitigate inflammation and pain without causing significant tissue damage, suggesting their potential development into therapeutic agents (Küçükgüzel et al., 2013).

Anticancer Properties

A series of benzenesulfonamide derivatives have been synthesized and tested for their anticancer activities. Some of these compounds have shown promising results against various cancer cell lines, highlighting the potential for developing new anticancer agents. The research includes studies on the synthesis and bioactivity of compounds with benzenesulfonamide moiety, indicating their relevance in designing drugs targeting cancer (Gul et al., 2016).

Antimicrobial Activity

Compounds incorporating the benzenesulfonamide structure have been explored for their antimicrobial properties. These studies have synthesized and evaluated the efficacy of these compounds against various bacterial and fungal strains, aiming to develop new antimicrobial agents with potential clinical applications (Sarvaiya et al., 2019).

COX-2 Inhibition for Anti-inflammatory Effects

Research has focused on the synthesis and evaluation of 1,5-diarylpyrazole class of cyclooxygenase-2 (COX-2) inhibitors, including compounds similar to the given chemical structure. These studies have identified potent and selective inhibitors of COX-2, offering insights into the development of new anti-inflammatory drugs (Penning et al., 1997).

Herbicidal Activity

Investigations into the herbicidal properties of pyrazoline derivatives have identified certain benzenesulfonamides as effective post-emergence herbicides, particularly against dicotyledonous weed species. This research opens avenues for the development of new agricultural chemicals (Eussen et al., 1990).